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Compound of Interest

Compound Name: 5-OAHSA-d17
Cat. No.: B1164185
Get Quote
. J

Executive Summary

5-OAHSA-d17 ((92)-9-octadecenoic acid, 1-(3-carboxypropyl-d17)tetradecyl ester) is a high-
value, deuterated fatty acid ester of hydroxy fatty acid (FAHFA) used primarily as an internal
standard in mass spectrometry.

While the lipid itself is biologically benign, it is almost exclusively supplied as a solution in
Methyl Acetate. Therefore, disposal protocols must be dictated by the solvent carrier (Methyl
Acetate), not the lipid. This guide provides a self-validating workflow to ensure compliance with
RCRA standards (specifically D001 Ignitable Waste) and to prevent cross-contamination in
trace-level lipidomics workflows.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must verify the formulation.[1] The standard commercial
preparation (e.g., from Cayman Chemical) is 1 mg/mL in Methyl Acetate.
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Parameter Technical Specification
Chemical Name 5-OAHSA-d17
CAS Number 2714169-20-5 (Labeled) / 79-20-9 (Solvent)

] Solution in Methyl Acetate (typically 299%
Formulation

solvent)

Primary Hazard Flammable Liquid (Category 2); Eye Irritant (2A)
Flash Point -10°C (14°F) (Methyl Acetate)

D001 (Ignitable); FOO3 (Spent Non-halogenated

Solvent)

RCRA Waste Code

Radioactivity None (Deuterium is a stable isotope)

Critical Safety Note: Do not confuse deuterated compounds with radioactive isotopes (like

tritium or C-14). 5-OAHSA-d17 requires chemical disposal, not radioactive waste protocols.

Waste Classification Logic

Effective disposal relies on segregating waste based on its physical state and chemical burden.

» Liquid Waste (Stock/Working Solutions): Classified as Ignitable Organic Solvent Waste. The
presence of the lipid (<0.1%) does not alter the waste profile of the Methyl Acetate.

e Solid Waste (Vials/Tips): Classified as Trace-Contaminated Debris.

o Experimental Residue (Dried Down): If the solvent has been evaporated (common in
lipidomics), the remaining lipid film is non-hazardous solid waste, but best practice dictates
treating it as chemical debris to prevent analytical cross-contamination.
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Step-by-Step Disposal Protocols
Protocol A: Liquid Waste (Expired or Excess Stock)

Context: You have a glass vial with residual 5-OAHSA-d17 in Methyl Acetate.

e Segregation: Do not pour down the sink. Methyl acetate is water-soluble but volatile and
flammable; drain disposal is a federal violation.

o Transfer: Pour the liquid into your laboratory’s Non-Halogenated Organic Solvent Waste
container.

o Why Non-Halogenated? Methyl acetate contains no halogens. Mixing it with halogenated
waste (like chloroform) increases disposal costs unnecessarily, though it is chemically safe
to do so.

» Vial Management: See Protocol C.

Protocol B: Dry Lipid Residue (Evaporated Samples)

Context: You have dried down the lipid for reconstitution and have a film remaining in a tube.

e Re-solubilization (Optional but Recommended): If the tube contains visible residue you wish
to discard, add 1-2 mL of Methanol or Acetone.

o Disposal: Vortex briefly and transfer the wash solvent to the Organic Solvent Waste
container.

o Rationale: This converts undefined solid chemical waste into a standard liquid waste stream,
which is easier for EHS to process.

Protocol C: Contaminated Consumables (Vials & Pipette
Tips)

Context: Empty stock vials or pipette tips used to transfer the standard.

e The "Triple Rinse" Rule:
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o Stock Vials: Must be triple-rinsed with a compatible solvent (Methanol or Acetone) to be
considered "RCRA Empty."

o Rinsate: Collect all three rinses into the Organic Solvent Waste.

o Glass Disposal: Defaced/delabeled rinsed vials can be discarded in the Glass/Sharps
container.

o Pipette Tips:
o Flash off residual solvent in a fume hood (if dripping).
o Dispose of in the Solid Chemical Waste (often a bucket with a yellow bag).
o Do not place in biohazard bags unless the tip also contacted human/animal tissue.

Decontamination & Spill Management

Scenario: You spill the 1 mg/mL stock solution on the bench.

Immediate Action: Extinguish nearby flames/heat sources. Methyl acetate has a very low
flash point (-10°C).[2]

o Absorb: Use a standard spill pad or paper towels. The volume is usually small (micro-liters).

o Clean: Wipe the area with 70% Ethanol or Acetone to solubilize the lipid and remove the
sticky residue.

» Disposal: Place the contaminated wipes into a sealed bag and dispose of as Solid Chemical
Waste.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for disposing of 5-OAHSA-d17 materials.
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Caption: Operational logic for segregating 5-OAHSA-d17 waste streams based on physical
state and solvent content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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